Cas no 18527-12-3 (2-(4-Chlorophenyl)sulfanylpropanoic Acid)

• Product Name: 2-(4-Chlorophenyl)sulfanylpropanoic Acid
• CAS No: 18527-12-3
• MF: C₉H₉ClO₂S
• MW: 216.684560537338
• CID: 154072
• PubChem ID: 2757870
• Update Time: 2025-05-25

2-(4-Chlorophenyl)sulfanylpropanoic Acid Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-[(4-chlorophenyl)thio]-
• 2-(4-chlorophenyl)sulfanylpropanoic acid
• 2-(4-CHLOROPHENYLTHIO)PROPANOIC ACID
• (RS)-2-(4-Chlorothiophenoxy)propanoic acid
• 2-(4-chloro-phenylsulfanyl)-propionic acid
• 2-(4-Chlor-phenylmercapto)-propionsaeure
• 2-(p-chlorophenylthio)-propionic
• 2-[(4-chlorophenyl)sulfanyl]propanoic acid
• 2-[(4-chlorophenyl)thio]propanoic acid
• 2-propionic acid
• AC1MBWV0
• AC1Q2C4C
• CTK4D8972
• SBB061871
• SureCN7398296
• α-(p-Chlor-phenylmercapto)-propionsaeure
• 6020007
• ZERENEX E
• ZERENEX E/6020007
• EN300-07064
• 18527-12-3
• AB00308246-03
• Cambridge id 6078916
• DTXSID90374060
• SCHEMBL7398296
• Z55179957
• MFCD00170621
• MS-6508
• NCGC00337681-01
• 2-[(4-Chlorophenyl)thio]-propanoic acid
• AKOS016340262
• 2-((4-Chlorophenyl)thio)propanoicacid
• 2-(4-CHLOROPHENYLTHIO)PROPANOICACID
• 2-(4-chlorophenylthio)propanoic acid, AldrichCPR
• A812938
• AKOS000264444
• C77995
• 2-((4-Chlorophenyl)thio)propanoic acid
• CS-0449257
• CBMicro_045909
• BIM-0045962.P001
• 2-(4-Chlorophenyl)sulfanylpropanoic Acid

• MDL： MFCD00170621
• Inchi： 1S/C9H9ClO2S/c1-6(9(11)12)13-8-4-2-7(10)3-5-8/h2-6H,1H3,(H,11,12)
• InChI Key： NKBXBKKXOZFZPI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SC(C(=O)O)C

Computed Properties

• Exact Mass: 216.00100
• Monoisotopic Mass: 216.001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.6A^2
• XLogP3: 3.1

Experimental Properties

• Density: 1.35 g/cm3
• Melting Point: Not available
• Boiling Point: 350.5 °C at 760 mmHg
• Flash Point: 165.8 °C
• PSA: 62.60000
• LogP: 2.90520
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-(4-Chlorophenyl)sulfanylpropanoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 25-36
• Safety Instruction： 26-45
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-(4-Chlorophenyl)sulfanylpropanoic Acid

Comprehensive Overview of 2-(4-Chlorophenyl)sulfanylpropanoic Acid (CAS No. 18527-12-3)

2-(4-Chlorophenyl)sulfanylpropanoic Acid (CAS No. 18527-12-3) is a sulfur-containing organic compound with significant applications in pharmaceutical and agrochemical research. This compound, often referred to by its systematic name or CAS number, has garnered attention due to its unique chemical properties and potential as a building block in synthetic chemistry. Researchers and industry professionals frequently search for terms like "2-(4-Chlorophenyl)sulfanylpropanoic Acid synthesis", "CAS 18527-12-3 applications", and "sulfur-based organic acids" to explore its versatility.

The molecular structure of 2-(4-Chlorophenyl)sulfanylpropanoic Acid features a 4-chlorophenyl group attached to a sulfanylpropanoic acid moiety, making it a valuable intermediate in the synthesis of more complex molecules. Its CAS No. 18527-12-3 is a critical identifier for regulatory and safety documentation, ensuring precise communication in global trade and research. Recent trends in green chemistry have also sparked interest in this compound, with queries like "eco-friendly synthesis of 2-(4-Chlorophenyl)sulfanylpropanoic Acid" becoming more prevalent.

In pharmaceutical research, 2-(4-Chlorophenyl)sulfanylpropanoic Acid is often explored for its potential as a precursor in drug development. Its sulfur linkage provides unique reactivity, which is valuable in creating compounds with enhanced bioavailability. Searches for "pharmaceutical uses of CAS 18527-12-3" and "sulfanylpropanoic acid derivatives in medicine" reflect this growing interest. Additionally, its role in agrochemicals, particularly in the design of novel herbicides and fungicides, has been a topic of discussion in scientific forums.

The compound's physicochemical properties, such as solubility, melting point, and stability, are frequently queried ("2-(4-Chlorophenyl)sulfanylpropanoic Acid solubility"). These parameters are crucial for formulators and process chemists working on scalable synthesis methods. Recent advancements in analytical techniques, such as HPLC and NMR, have also made it easier to characterize and quantify this compound, addressing common search terms like "CAS 18527-12-3 analytical methods".

From a commercial perspective, 2-(4-Chlorophenyl)sulfanylpropanoic Acid is supplied by specialized chemical manufacturers catering to research and industrial needs. Procurement-related searches, such as "buy CAS 18527-12-3" and "suppliers of sulfanylpropanoic acid derivatives", highlight its demand in niche markets. Quality control and regulatory compliance are critical considerations, with terms like "CAS 18527-12-3 purity standards" frequently appearing in industry discussions.

In summary, 2-(4-Chlorophenyl)sulfanylpropanoic Acid (CAS No. 18527-12-3) is a multifaceted compound with broad relevance in modern chemistry. Its applications span pharmaceuticals, agrochemicals, and material science, making it a subject of ongoing research and commercial interest. By addressing common queries and aligning with current trends, this overview aims to provide a comprehensive yet accessible resource for professionals and enthusiasts alike.